6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 6-bromo-2-hydroxybenzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C12H6BrNO3/c13-9-5-4-8-10-6(9)2-1-3-7(10)11(15)14(17)12(8)16/h1-5,17H
• InChI Key: SMFFDONWMCQXFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2C(=C1)C(=O)N(C3=O)O)Br
• Molecular Formula: C12H6BrNO3
• Molecular Weight: 292.08 g/mol

Description

6-Bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione is an organic compound known for its intricate chemical structure and reactivity

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of 6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione typically involves multi-step organic synthesis methods. Key steps often include halogenation, hydroxylation, and cyclization reactions under controlled conditions:

• Halogenation: : Incorporating the bromine atom into a precursor compound usually through electrophilic bromination.

• Hydroxylation: : Introduction of the hydroxy group, potentially via nucleophilic substitution or addition reactions.

• Cyclization: : Formation of the isoquinoline ring system through cyclization reactions, possibly using condensation or intramolecular nucleophilic aromatic substitution.

Industrial Production Methods: : Scaling up these reactions for industrial purposes might involve optimizing each step for yield and purity, using catalysts to enhance reaction rates, and employing high-throughput synthesis technologies.

Chemical Reactions Analysis

Types of Reactions: : 6-Bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione can undergo a variety of chemical reactions, including:

• Oxidation: : Conversion to quinone derivatives using oxidizing agents.

• Reduction: : Formation of hydroquinone analogs with reducing agents.

• Substitution: : Halogen substitution with other functional groups via nucleophilic or electrophilic pathways.

Common Reagents and Conditions: : Typical reagents might include:

• Oxidizing agents: : Potassium permanganate, chromium trioxide.

• Reducing agents: : Sodium borohydride, hydrogen gas with a palladium catalyst.

• Nucleophiles: : Amines, thiols, or alcohols for substitution reactions.

Major Products: : The reactions can yield a range of products, such as quinone derivatives, hydroquinone analogs, and various substituted isoquinolines, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

6-Bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione is utilized in several research fields:

• Chemistry: : As a building block for the synthesis of more complex organic molecules.

• Biology: : Investigating interactions with biological macromolecules.

• Medicine: : Exploring potential pharmacological effects, such as anti-inflammatory or anticancer properties.

• Industry: : Used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione exerts its effects involves:

• Molecular Targets: : Interaction with enzymes or receptors, potentially affecting their activity.

• Pathways: : Influencing biochemical pathways, such as oxidative stress response or cell signaling pathways, through its reactive functional groups.

Comparison with Similar Compounds

Similar Compounds

• 6-Chloro-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione

• 6-Fluoro-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione